{5-Chloro-2-[(4-methylbenzyl)sulfanyl]pyrimidin-4-yl}[4-(2-methoxyphenyl)piperazin-1-yl]methanone

• Molecular Formula: C24H25ClN4O2S
• Molecular Weight: 469.0 g/mol
• IUPAC Name: [5-chloro-2-[(4-methylphenyl)methylsulfanyl]pyrimidin-4-yl]-[4-(2-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C24H25ClN4O2S/c1-17-7-9-18(10-8-17)16-32-24-26-15-19(25)22(27-24)23(30)29-13-11-28(12-14-29)20-5-3-4-6-21(20)31-2/h3-10,15H,11-14,16H2,1-2H3
• InChI Key: BYLHWNALCXTBRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC=C(C(=N2)C(=O)N3CCN(CC3)C4=CC=CC=C4OC)Cl

Description

5-CHLORO-4-[4-(2-METHOXYPHENYL)PIPERAZINE-1-CARBONYL]-2-{[(4-METHYLPHENYL)METHYL]SULFANYL}PYRIMIDINE is a complex organic compound that belongs to the class of pyrimidine derivatives This compound is characterized by its unique structure, which includes a piperazine ring, a methoxyphenyl group, and a sulfanyl group attached to a pyrimidine core

Preparation Methods

The synthesis of 5-CHLORO-4-[4-(2-METHOXYPHENYL)PIPERAZINE-1-CARBONYL]-2-{[(4-METHYLPHENYL)METHYL]SULFANYL}PYRIMIDINE involves multiple steps, each requiring specific reaction conditions and reagents. One common synthetic route includes the following steps:

Formation of the Piperazine Ring: The piperazine ring is synthesized by reacting 2-methoxyphenylamine with chloroacetyl chloride in the presence of a base such as triethylamine.

Attachment of the Methoxyphenyl Group: The methoxyphenyl group is introduced through a nucleophilic substitution reaction using 2-methoxyphenylamine and a suitable halogenated precursor.

Formation of the Pyrimidine Core: The pyrimidine core is synthesized by reacting 4-methylbenzyl mercaptan with a suitable pyrimidine precursor under acidic conditions.

Final Coupling Reaction: The final step involves coupling the piperazine derivative